Cas no 2227917-09-9 ((2R)-4-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol)
(2R)-4-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2R)-4-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol
- EN300-1780385
- 2227917-09-9
-
- Inchi: 1S/C9H16N2O/c1-7-6-9(11(3)10-7)5-4-8(2)12/h6,8,12H,4-5H2,1-3H3/t8-/m1/s1
- InChI Key: ISFCGHRZBKQWAU-MRVPVSSYSA-N
- SMILES: O[C@H](C)CCC1=CC(C)=NN1C
Computed Properties
- Exact Mass: 168.126263138g/mol
- Monoisotopic Mass: 168.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 38Ų
(2R)-4-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1780385-1g |
(2R)-4-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol |
2227917-09-9 | 1g |
$1887.0 | 2023-09-20 | ||
| Enamine | EN300-1780385-5g |
(2R)-4-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol |
2227917-09-9 | 5g |
$5470.0 | 2023-09-20 | ||
| Enamine | EN300-1780385-10g |
(2R)-4-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol |
2227917-09-9 | 10g |
$8110.0 | 2023-09-20 | ||
| Enamine | EN300-1780385-0.05g |
(2R)-4-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol |
2227917-09-9 | 0.05g |
$1584.0 | 2023-09-20 | ||
| Enamine | EN300-1780385-0.1g |
(2R)-4-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol |
2227917-09-9 | 0.1g |
$1660.0 | 2023-09-20 | ||
| Enamine | EN300-1780385-0.25g |
(2R)-4-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol |
2227917-09-9 | 0.25g |
$1735.0 | 2023-09-20 | ||
| Enamine | EN300-1780385-0.5g |
(2R)-4-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol |
2227917-09-9 | 0.5g |
$1811.0 | 2023-09-20 | ||
| Enamine | EN300-1780385-1.0g |
(2R)-4-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol |
2227917-09-9 | 1g |
$1887.0 | 2023-05-23 | ||
| Enamine | EN300-1780385-2.5g |
(2R)-4-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol |
2227917-09-9 | 2.5g |
$3696.0 | 2023-09-20 | ||
| Enamine | EN300-1780385-5.0g |
(2R)-4-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol |
2227917-09-9 | 5g |
$5470.0 | 2023-05-23 |
(2R)-4-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
Additional information on (2R)-4-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol
Comprehensive Overview of (2R)-4-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol (CAS No. 2227917-09-9)
The compound (2R)-4-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol (CAS No. 2227917-09-9) is a chiral alcohol derivative featuring a 1,3-dimethyl-1H-pyrazole moiety. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The pyrazole ring system is a privileged scaffold in drug discovery, often associated with anti-inflammatory, antimicrobial, and kinase inhibitory activities. The stereocenter at the 2-position of the butanol chain further enhances its utility in asymmetric synthesis and enantioselective applications.
In recent years, the demand for chiral intermediates like (2R)-4-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol has surged, driven by the pharmaceutical industry's focus on stereoselective synthesis. Researchers frequently search for "chiral pyrazole derivatives in drug design" or "CAS 2227917-09-9 applications," reflecting its relevance in medicinal chemistry. The compound's lipophilic yet polar nature makes it suitable for optimizing drug-like properties, such as solubility and membrane permeability, addressing common challenges in small-molecule development.
The synthesis of (2R)-4-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol typically involves asymmetric reduction or resolution techniques, with many studies exploring enzymatic catalysis or transition-metal complexes to achieve high enantiomeric purity. This aligns with the growing trend toward green chemistry, as evidenced by search queries like "sustainable synthesis of chiral alcohols." Its pyrazole core also intersects with interest in heterocyclic compounds, a hot topic in both academic and industrial settings.
Beyond pharmaceuticals, CAS No. 2227917-09-9 has potential applications in agrochemicals, particularly in the design of novel pesticides and herbicides. The 1,3-dimethyl-1H-pyrazole group is known to modulate biological activity, making it a candidate for crop protection agents. Searches for "pyrazole-based agrochemicals" or "chiral alcohol intermediates in agriculture" highlight this niche. Additionally, its stability under various conditions makes it a viable candidate for material science applications, such as liquid crystals or polymer additives.
Analytical characterization of (2R)-4-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol often employs HPLC, NMR, and mass spectrometry, with particular emphasis on enantiomeric excess determination. The compound's spectral data and chromatographic behavior are frequently discussed in scientific forums, addressing queries like "HPLC methods for chiral pyrazole alcohols." Such technical discussions underscore its importance in quality control and process optimization.
In summary, (2R)-4-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol (CAS No. 2227917-09-9) represents a versatile chiral intermediate with broad applicability in drug discovery, agrochemicals, and advanced materials. Its structural features and synthetic accessibility continue to inspire innovation, positioning it as a compound of enduring interest in the scientific community.
2227917-09-9 ((2R)-4-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)